Cas no 71172-46-8 (Benzenemethanol, a-methyl-a-(1-methylcyclopropyl)-)

Benzenemethanol, a-methyl-a-(1-methylcyclopropyl)- structure
71172-46-8 structure
Product Name:Benzenemethanol, a-methyl-a-(1-methylcyclopropyl)-
CAS No:71172-46-8
MF:C12H16O
MW:176.254843711853
CID:566235
PubChem ID:3018080
Update Time:2025-04-19

Benzenemethanol, a-methyl-a-(1-methylcyclopropyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanol, a-methyl-a-(1-methylcyclopropyl)-
    • 1-(1-Methylcyclopropyl)-1-phenylethanol
    • alpha-methyl-alpha-(1-methylcyclopropyl)benzyl alcohol
    • Α-METHYL-Α-(1-METHYLCYCLOPROPYL)BENZYL ALCOHOL
    • AKOS017515828
    • 1-(1-methylcyclopropyl)-1-phenylethan-1-ol
    • EINECS 275-232-0
    • NS00060483
    • 71172-46-8
    • DTXSID80991487
    • Inchi: 1S/C12H16O/c1-11(8-9-11)12(2,13)10-6-4-3-5-7-10/h3-7,13H,8-9H2,1-2H3
    • InChI Key: JKVXNQHAQDPGRQ-UHFFFAOYSA-N
    • SMILES: OC(C1C=CC=CC=1)(C)C1(C)CC1

Computed Properties

  • Exact Mass: 176.12
  • Monoisotopic Mass: 176.12
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 189
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.4
  • Topological Polar Surface Area: 20.2A^2

Experimental Properties

  • Density: 1.069
  • Boiling Point: 266.2°C at 760 mmHg
  • Flash Point: 110.8°C
  • Refractive Index: 1.56
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